1,2-Bis(di(pyridin-2-yl)phosphino)ethane

• IUPAC Name: 2-dipyridin-2-ylphosphanylethyl(dipyridin-2-yl)phosphane
• InChI: InChI=1S/C22H20N4P2/c1-5-13-23-19(9-1)27(20-10-2-6-14-24-20)17-18-28(21-11-3-7-15-25-21)22-12-4-8-16-26-22/h1-16H,17-18H2
• InChI Key: GBLNXAZZONXIQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)P(CCP(C2=CC=CC=N2)C3=CC=CC=N3)C4=CC=CC=N4
• Molecular Formula: C22H20N4P2
• DSSTOX Substance ID: DTXSID50328004
• Molecular Weight: 402.4 g/mol
• CAS RN: 106308-26-3

Description

1,2-Bis(di(pyridin-2-yl)phosphino)ethane is a promising multidentate ligand. It has been synthesized through the reaction of 2-[(trimethylsilyl)methyl]pyridine with 1,2-bis(dichlorophosphino)ethane. It is used as a catalyst for a variety of transformations.

Synthesis Analysis

1,2-Bis(di(pyridin-2-yl)phosphino)ethane has been synthesized in 92% yield via the reaction of Cl2PCH2CH2PCl2 with 2-[(trimethylsilyl)methyl]pyridine. This phosphine, when treated with Pd(COD)Cl2, affords a chelating complex of [PdLCl2] type, wherein the Pd(II) ion displays a square-planar [Pd@Cl2P2] geometry.

Molecular Structure Analysis

The Pd(II) ion in the chelating complex of [PdLCl2] type displays a square-planar [Pd@Cl2P2] geometry.

Chemical Reactions Analysis

The phosphine, when treated with Pd(COD)Cl2, affords a chelating complex of [PdLCl2] type. This complex is used as a catalyst for a variety of transformations.

Physical And Chemical Properties Analysis

The CAS Number of 1,2-Bis(di(pyridin-2-yl)phosphino)ethane is 106308-26-3. It has a molecular weight of 402.38.

Scientific Research Applications

Synthesis of New Compounds

1,2-Bis(di(pyridin-2-yl)phosphino)ethane has been used in the synthesis of new compounds. . .

Creation of Chelating Complexes

This compound has been used to create chelating complexes. .

Coordination Chemistry

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Catalysis

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Luminescent Materials

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Pharmaceutical Applications

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Safety and Hazards

1,2-Bis(di(pyridin-2-yl)phosphino)ethane can cause irritation to the skin, eyes, and respiratory tract. It is harmful by inhalation, in contact with skin, and if swallowed. It may cause severe burns.

Mechanism of Action

Target of Action

1,2-Bis(di(pyridin-2-yl)phosphino)ethane, also known as 1,2-BIS(DI-2-PYRIDYLPHOSPHINO)ETHANE, is a type of pyridylphosphine . Pyridylphosphines are widely used in coordination chemistry and catalysis . They exhibit rich coordination abilities toward transition metal ions due to the presence of “hard” (pyridine N atoms) and “soft” (P atoms) donor centers . Therefore, the primary targets of this compound are transition metal ions .

Mode of Action

This compound interacts with its targets (transition metal ions) by forming a chelating complex . For instance, treatment of this phosphine with Pd (COD)Cl2 affords a chelating complex of [PdLCl2] type, wherein the Pd (II) ion displays a square-planar [Pd@Cl2P2] geometry . This interaction results in the formation of molecular complexes and coordination polymers .

Biochemical Pathways

It is known that pyridylphosphines, including this compound, are used to synthesize a plethora of molecular complexes and coordination polymers . These complexes and polymers have applications in creating luminescent materials, efficient catalysts, and promising drugs .

Result of Action

The result of the action of 1,2-Bis(di(pyridin-2-yl)phosphino)ethane is the formation of molecular complexes and coordination polymers . These complexes and polymers have been recognized as remarkable luminescent materials, efficient catalysts, and promising drugs .

Action Environment

The action of 1,2-Bis(di(pyridin-2-yl)phosphino)ethane can be influenced by environmental factors. For instance, the synthesis of this compound occurs in THF solution at ambient temperature for overnight . .